Cas no 24570-88-5 (Benzenesulfonamide,4-methyl-N-[(propylamino)carbonyl]-)

Benzenesulfonamide,4-methyl-N-[(propylamino)carbonyl]- structure
24570-88-5 structure
Product Name:Benzenesulfonamide,4-methyl-N-[(propylamino)carbonyl]-
CAS No:24570-88-5
MF:C11H16N2O3S
MW:256.321341514587
CID:272704
PubChem ID:90543
Update Time:2025-04-19

Benzenesulfonamide,4-methyl-N-[(propylamino)carbonyl]- Chemical and Physical Properties

Names and Identifiers

    • Benzenesulfonamide,4-methyl-N-[(propylamino)carbonyl]-
    • 1-(4-methylphenyl)sulfonyl-3-propylurea
    • 1-Propyl-3-(p-tolylsulphonyl)urea
    • 4-methyl-N-(propylcarbamoyl)benzenesulfonamide
    • AKOS005390352
    • 4-Methyl-N-[(propylamino)carbonyl]benzenesulfonamide
    • 24570-88-5
    • benzenesulfonamide, 4-methyl-n-[(propylamino)carbonyl]-
    • DTXSID70179313
    • 1-Propyl-3-(p-tolylsulfonyl)urea
    • SCHEMBL14273616
    • 3L4LV4TY9C
    • N-Propyl-N'-(p-tolylsulfonyl)urea
    • NS00027695
    • EINECS 246-322-7
    • Inchi: 1S/C11H16N2O3S/c1-3-8-12-11(14)13-17(15,16)10-6-4-9(2)5-7-10/h4-7H,3,8H2,1-2H3,(H2,12,13,14)
    • InChI Key: QSLBKVNCTRJJNT-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(C)=CC=1)(NC(NCCC)=O)(=O)=O

Computed Properties

  • Exact Mass: 256.08828
  • Monoisotopic Mass: 256.088
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 340
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: nothing
  • Topological Polar Surface Area: 83.6Ų

Experimental Properties

  • Density: 1.21
  • Refractive Index: 1.537
  • PSA: 75.27

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